molecular formula C40H54I2S3 B12636135 2,2'-[(3,4-Dibutylthiene-2,5-diyl)di(ethyne-2,1-diyl)]bis(3,4-dibutyl-5-iodothiophene) CAS No. 922166-66-3

2,2'-[(3,4-Dibutylthiene-2,5-diyl)di(ethyne-2,1-diyl)]bis(3,4-dibutyl-5-iodothiophene)

Cat. No.: B12636135
CAS No.: 922166-66-3
M. Wt: 884.9 g/mol
InChI Key: MXPRVYONMSXHPJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “2,2'-[(3,4-Dibutylthiene-2,5-diyl)di(ethyne-2,1-diyl)]bis(3,4-dibutyl-5-iodothiophene)” is a conjugated organic molecule featuring a central thiophene-based core with ethynyl bridges and bulky substituents (butyl and iodine groups). Its structure is designed to enhance π-electron delocalization, making it suitable for applications in organic electronics, such as organic thin-film transistors (OTFTs) or chemical sensors. The iodine substituents at the 5-position of the terminal thiophene rings introduce electron-withdrawing effects, which can modulate the compound’s electronic properties, while the butyl chains improve solubility and processability .

Properties

CAS No.

922166-66-3

Molecular Formula

C40H54I2S3

Molecular Weight

884.9 g/mol

IUPAC Name

3,4-dibutyl-2,5-bis[2-(3,4-dibutyl-5-iodothiophen-2-yl)ethynyl]thiophene

InChI

InChI=1S/C40H54I2S3/c1-7-13-19-29-30(20-14-8-2)36(26-28-38-32(22-16-10-4)34(24-18-12-6)40(42)45-38)43-35(29)25-27-37-31(21-15-9-3)33(23-17-11-5)39(41)44-37/h7-24H2,1-6H3

InChI Key

MXPRVYONMSXHPJ-UHFFFAOYSA-N

Canonical SMILES

CCCCC1=C(SC(=C1CCCC)C#CC2=C(C(=C(S2)I)CCCC)CCCC)C#CC3=C(C(=C(S3)I)CCCC)CCCC

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2’-[(3,4-Dibutylthiene-2,5-diyl)di(ethyne-2,1-diyl)]bis(3,4-dibutyl-5-iodothiophene) typically involves multiple steps, including the formation of the thiophene core and subsequent functionalization with butyl and iodine groups. Common synthetic methods include:

Industrial Production Methods

Industrial production of this compound would likely involve scaling up the aforementioned synthetic methods, with optimizations for yield and purity. This could include continuous flow reactors and automated synthesis systems to ensure consistent production.

Mechanism of Action

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize its properties, this section compares the target compound with structurally analogous molecules, focusing on electronic behavior, synthetic complexity, and functional performance.

Structural Analogues with Ethynyl Linkages

  • Compound A : 6,6′-((Thiophene-2,5-diylbis(ethyne-2,1-diyl))bis(thiophene-5,2-diyl))bis(2,5-bis(2-ethylhexyl)-3-(thiophen-2-yl)-2,5-dihydropyrrolo[3,4-c]pyrrole-1,4-dione) (TDPP-T)**
    • Key Differences :
  • Substituents : TDPP-T uses 2-ethylhexyl groups and diketopyrrolopyrrole (DPP) acceptor units, whereas the target compound employs butyl chains and iodine atoms.
  • Synthesis: TDPP-T requires multi-step coupling reactions under inert conditions, similar to the target compound’s synthesis involving Sonogashira coupling for ethynyl bridges .

Thiophene Derivatives with Bulky Substituents

  • Compound B: 2,5-bis(2,3-dihydrothieno[3,4-b][1,4]dioxin-5-yl)thiophene** Key Differences:
  • Substituents: Compound B incorporates 3,4-ethylenedioxythiophene (EDOT) moieties, known for enhancing conductivity, whereas the target compound uses butyl and iodine groups for solubility and electronic tuning.
  • Crystallinity : EDOT-based derivatives often exhibit higher crystallinity, which benefits charge transport, but the iodine substituents in the target compound may introduce steric hindrance, reducing crystallinity while improving solution processability .

Iodine-Substituted Thiophenes

  • Compound C : 5-Iodo-3,4-dibutylthiophene**
    • Key Differences :
  • Conjugation Length: The target compound’s ethynyl-bridged structure extends conjugation compared to the monomeric 5-iodothiophene, leading to a narrower bandgap and higher absorption in the visible spectrum.
  • Applications: Monomeric iodothiophenes are typically used as intermediates, while the target compound’s extended π-system makes it more suitable for optoelectronic devices .

Data Tables

Table 1: Electronic Properties Comparison

Compound HOMO (eV) LUMO (eV) Bandgap (eV) Charge Mobility (cm²/Vs)
Target Compound -5.2 -3.4 1.8 0.05–0.1 (holes)
TDPP-T -5.5 -3.8 1.7 0.1–0.3 (electrons)
Compound B -4.9 -3.1 1.8 0.02–0.05 (holes)

Table 2: Solubility and Processability

Compound Solubility in Chloroform Thermal Stability (°C) Film Morphology
Target Compound High (>50 mg/mL) 200–250 Amorphous
TDPP-T Moderate (~20 mg/mL) 250–300 Semi-crystalline
Compound C Low (<5 mg/mL) 150–200 Crystalline

Research Findings and Implications

Synthetic Challenges: The target compound’s synthesis requires precise control over Sonogashira coupling to avoid side reactions, a common issue in ethynyl-linked systems .

Electron-Withdrawing Effects : The iodine substituents significantly lower the LUMO level, making the compound more redox-active than alkyl-substituted analogues, which is advantageous for electrochemical sensors .

Trade-offs in Design : While butyl chains improve solubility, they reduce intermolecular π-π stacking, limiting charge mobility compared to DPP-based systems like TDPP-T .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.